1-benzyl-N-(4-bromo-3-methylphenyl)-4-piperidinamine

• IUPAC Name: 1-benzyl-N-(4-bromo-3-methylphenyl)piperidin-4-amine
• InChI: InChI=1S/C19H23BrN2/c1-15-13-18(7-8-19(15)20)21-17-9-11-22(12-10-17)14-16-5-3-2-4-6-16/h2-8,13,17,21H,9-12,14H2,1H3
• InChI Key: JVDIDXKFTLNADF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC2CCN(CC2)CC3=CC=CC=C3)Br
• Molecular Formula: C19H23BrN2
• Molecular Weight: 359.3 g/mol

Description

1-benzyl-N-(4-bromo-3-methylphenyl)-4-piperidinamine, also known as 4-bromo-3-methyl-N-[(1-phenylmethyl)piperidin-4-yl]benzenamine, is a research chemical that belongs to the class of piperidine compounds. This compound has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and neuroscience.

Mechanism of Action

The mechanism of action of 1-benzyl-N-(1-benzyl-N-(4-bromo-3-methylphenyl)-4-piperidinaminethylphenyl)-4-piperidinamine involves the inhibition of the reuptake of dopamine, serotonin, and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, which can result in various physiological and behavioral effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-benzyl-N-(1-benzyl-N-(4-bromo-3-methylphenyl)-4-piperidinaminethylphenyl)-4-piperidinamine are primarily mediated through its interaction with the dopamine, serotonin, and norepinephrine systems in the brain. This can result in increased alertness, improved mood, and enhanced cognitive function. However, prolonged use of this compound can lead to various adverse effects, such as addiction, tolerance, and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

1-benzyl-N-(1-benzyl-N-(4-bromo-3-methylphenyl)-4-piperidinaminethylphenyl)-4-piperidinamine has several advantages for use in lab experiments, including its high potency, selectivity, and specificity for various receptors in the brain. However, its use is limited by its potential for abuse and its lack of approval for human use.

Future Directions

There are several potential future directions for research on 1-benzyl-N-(1-benzyl-N-(4-bromo-3-methylphenyl)-4-piperidinaminethylphenyl)-4-piperidinamine. These include further investigation of its mechanism of action, development of more selective and potent analogs, and exploration of its potential therapeutic applications in various psychiatric and neurological disorders. Additionally, more research is needed to understand the long-term effects of this compound on the brain and behavior.
In conclusion, 1-benzyl-N-(1-benzyl-N-(4-bromo-3-methylphenyl)-4-piperidinaminethylphenyl)-4-piperidinamine is a research chemical that has gained attention for its potential applications in various fields, including medicinal chemistry and neuroscience. While it has shown promise as a therapeutic agent, its use is limited by its potential for abuse and lack of approval for human use. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Scientific Research Applications

1-benzyl-N-(1-benzyl-N-(4-bromo-3-methylphenyl)-4-piperidinaminethylphenyl)-4-piperidinamine has been studied extensively in the field of medicinal chemistry due to its potential as a therapeutic agent. It has been shown to exhibit a high affinity for various receptors in the central nervous system, including the dopamine transporter, serotonin transporter, and norepinephrine transporter. This compound has also been investigated for its potential use in the treatment of various psychiatric disorders, such as depression, anxiety, and attention deficit hyperactivity disorder (ADHD).